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Compound of Interest

Compound Name: Theaflavin 3'-O-gallate

Cat. No.: B8099185 Get Quote

Essential Safety and Handling Guide for Theaflavin
3'-O-gallate
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Theaflavin 3'-O-gallate, tailored for researchers, scientists, and professionals in

drug development. Adherence to these procedures is vital for ensuring a safe laboratory

environment.

Important Note on Chemical Identification: There appears to be a discrepancy in the CAS

numbers associated with theaflavin gallate isomers. Theaflavin 3'-O-gallate is linked to CAS

number 28543-07-9, while Theaflavin 3-O-gallate is associated with CAS number 30462-34-

1[1][2][3]. Safety Data Sheets (SDS) for these CAS numbers present conflicting information.

Given this ambiguity, a conservative approach to safety is recommended, and the following

guidelines are based on the more stringent safety precautions found, supplemented with

general best practices for handling polyphenolic compounds.

Personal Protective Equipment (PPE)
A summary of recommended personal protective equipment is provided below. It is imperative

to always consult the specific Safety Data Sheet (SDS) provided by your supplier for the exact

lot of Theaflavin 3'-O-gallate you are handling.
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PPE Category Recommendation

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards. A face shield may be

necessary where splashing is possible.

Skin Protection

Wear impervious and fire/flame-resistant

clothing. A lab coat is mandatory. For

concentrated solutions or powder, consider a

butyl rubber or neoprene apron over the lab

coat[4].

Hand Protection

Handle with gloves. Inspect gloves prior to use.

Recommended materials include butyl rubber or

neoprene. For incidental contact with dilute

solutions, double nitrile gloves may be sufficient.

Change gloves frequently and immediately after

any contact[4].

Respiratory Protection

If handling the powder form and there is a risk of

dust formation, use a NIOSH-approved

respirator with an appropriate particulate filter.

Always work in a well-ventilated area or under a

chemical fume hood.

Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Theaflavin 3'-O-gallate
and ensuring personnel safety.

Handling:

Handle in a well-ventilated place, preferably within a chemical fume hood to avoid the

formation of dust and aerosols.

Avoid contact with skin and eyes.

Use non-sparking tools and prevent fire caused by electrostatic discharge.
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Wash hands thoroughly after handling, even if gloves were worn.

Storage:

Store in a cool, dry, well-ventilated area[5].

Keep the container tightly closed[5].

Store away from heat, sparks, open flames, and other ignition sources.

Protect from light and moisture.

Disposal Plan
Dispose of Theaflavin 3'-O-gallate and its contaminated packaging in accordance with all

local, state, and federal regulations.

Product Disposal:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.

Do not discharge to sewer systems.

Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

Alternatively, packaging can be punctured to make it unusable for other purposes and then

disposed of in a sanitary landfill.

Visual Guides
To further clarify the procedural steps for safe handling and the hierarchy of safety controls, the

following diagrams are provided.
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Caption: Workflow for Safely Handling Theaflavin 3'-O-gallate.
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Caption: Hierarchy of Controls for Theaflavin 3'-O-gallate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8099185?utm_src=pdf-body-img
https://www.benchchem.com/product/b8099185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8099185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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